Cas no 1246551-25-6 (tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate)

• Product Name: tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
• CAS No: 1246551-25-6
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• MDL: MFCD18711442
• CID: 1103027
• PubChem ID: 49844842
• Update Time: 2025-10-31

tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• hexahydro-3-oxo-Imidazo[1,5-a]pyrazine-7(1H)-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 3-oxo-1,2,5,6,8,8a-hexahydroimidazo[5,1-c]pyrazine-7-carboxylate
• tert-Butyl 3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate
• tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate
• 3-Oxo-hexahydro-imidazo[1,5-a]pyrazine-7-carboxylic acid tert-butyl ester
• Imidazo[1,5-a]pyrazine-7(1H)-carboxylic acid, hexahydro-3-oxo-, 1,1-dimethylethyl ester
• SY031131
• C11H19N3O3
• CHEMBL4537205
• SY031130
• Z1304005818
• A910005
• SY325039
• SB22898
• tert-Butyl3-oxohexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate
• EN300-97091
• tert-butyl 3-oxo-hexahydroimidazo[1,5-a]pyrazine-7(1H)-carboxylate
• CS-0102571
• SCHEMBL17062261
• MFCD18711442
• AS-35668
• MFCD31744169
• 1246551-25-6
• tert-butyl 3-oxo-1,2,5,6,8,8a-hexahydroimidazo[1,5-a]pyrazine-7-carboxylate
• DA-46739
• (S)-7-Boc-hexahydroimidazo[1,5-a]pyrazin-3(2H)-one
• (R)-7-Boc-3-oxohexahydroimidazo[1,5-a]pyrazine
• TERT-BUTYL 3-OXO-HEXAHYDROIMIDAZO[1,5-A]PYRAZINE-7-CARBOXYLATE
• MFCD31744170
• tert-butyl (8aS)-3-oxo-octahydroimidazo[1,5-a]pyrazine-7-carboxylate
• WZB55125
• AKOS017550223
• 7-BOC-3-OXOHEXAHYDROIMIDAZO[1,5-A]PYRAZINE

• MDL： MFCD18711442
• Inchi： 1S/C11H19N3O3/c1-11(2,3)17-10(16)13-4-5-14-8(7-13)6-12-9(14)15/h8H,4-7H2,1-3H3,(H,12,15)
• InChI Key： DGPLYBDSJHLYKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN2C(NCC2C1)=O)=O

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Color/Form: White to Yellow Solid

tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate

tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate (CAS No. 1246551-25-6)

The compound tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate, identified by the CAS registry number CAS No. 1246551-25-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic structures, specifically featuring an imidazolidino-piperazine framework with a tert-butyl ester group and a ketone functionality. Its unique structure makes it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of such bicyclic compounds in drug discovery, particularly in the development of small molecule inhibitors targeting specific enzymes or receptors. The presence of the ketone group in the structure of tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate suggests potential for participation in various biochemical reactions, including those involving nucleophilic attack or enamine formation. This makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

In terms of synthesis, researchers have explored efficient methods to construct this compound, often employing multi-component reactions or stepwise assembly strategies. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of such bicyclic structures, offering a greener and more sustainable approach compared to traditional methods. These advancements not only enhance the yield and purity of the compound but also reduce the overall cost of production.

The application of CAS No. 1246551-25-6 extends beyond pharmaceuticals into materials science, where its structural rigidity and functional groups make it a candidate for polymer precursors or advanced materials with tailored properties. For instance, its ability to form hydrogen bonds could be exploited in designing self-healing polymers or high-performance adhesives.

From an environmental standpoint, understanding the degradation pathways of tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate is crucial for assessing its environmental impact. Recent studies have employed computational chemistry techniques to predict its biodegradation potential, revealing that under certain conditions, it can undergo enzymatic cleavage to yield less complex byproducts.

In conclusion, CAS No. 1246551-25-6, or tert-butyl 3-oxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate, stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a key player in modern chemical research and development.